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Compound of Interest

Compound Name: 3,5-Difluoroanisole

Cat. No.: B031663 Get Quote

Essential Safety and Handling Guide for 3,5-
Difluoroanisole
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for the personal protective equipment (PPE), handling, storage, and disposal of 3,5-
Difluoroanisole.

Chemical Profile and Hazards

3,5-Difluoroanisole is a flammable liquid and vapor that can cause skin, eye, and respiratory

tract irritation.[1][2] Ingestion may lead to gastrointestinal irritation with symptoms such as

nausea, vomiting, and diarrhea.[1] Inhalation can cause dizziness, suffocation, and at high

concentrations, central nervous system depression.[1] It is crucial to handle this chemical with

appropriate safety measures to minimize exposure risks.
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Parameter Value Source

Flash Point 43°C ChemicalBook[1]

Boiling Point 145 - 148°C ChemicalBook

Density 1.23 g/cm³ ChemicalBook

Molecular Weight 144.12 g/mol PubChem[2]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 3,5-Difluoroanisole, the following PPE is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection: Chemically resistant gloves should be worn to prevent skin contact.[1] The

specific glove material should be chosen based on the breakthrough time and permeation

rate for this chemical.

Body Protection: A lab coat or other appropriate protective clothing is necessary to prevent

skin exposure.[1]

Respiratory Protection: All handling should occur in a well-ventilated area. If workplace

conditions warrant, a respirator program that meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements or European Standard EN 149 must be followed.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Handling and Storage Protocol
Ventilation: Always use 3,5-Difluoroanisole in a well-ventilated area, preferably within a

chemical fume hood.[1]
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Ignition Sources: Keep the chemical away from heat, sparks, and open flames as it is a

flammable liquid.[1] Use spark-proof tools and explosion-proof equipment.[1]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[1]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the handling area.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

as a flammables area.[1] Keep it separated from incompatible materials such as strong

oxidizing agents.[1]

First Aid Measures
Immediate response is critical in the event of an exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of soap

and water for at least 15 minutes. Seek medical aid.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, have them rinse

their mouth and drink 2-4 cupfuls of milk or water. Seek immediate medical aid.[1]

Spill and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary:

Evacuation and Ventilation: Evacuate the immediate area and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the spill area.[1]
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Containment: Use a spark-proof tool and an absorbent, non-combustible material like sand,

earth, or vermiculite to contain the spill.[1]

Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal.

Disposal: Dispose of the waste material through a licensed hazardous waste disposal

contractor. Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow and Safety Relationships
The following diagram illustrates the logical flow of handling 3,5-Difluoroanisole, from

preparation to emergency response.
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Workflow for Handling 3,5-Difluoroanisole
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Caption: Logical workflow for safe handling of 3,5-Difluoroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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